Cas no 13400-67-4 (5α-Cholestane-3,7-dione)

• Product Name: 5α-Cholestane-3,7-dione
• CAS No: 13400-67-4
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• CID: 2903692
• PubChem ID: 14583314
• Update Time: 2025-04-21

5α-Cholestane-3,7-dione Chemical and Physical Properties

Names and Identifiers

• 5α-Cholestane-3,7-dione
• SCHEMBL2485608
• 5alpha-Cholestane-3,7-dione
• 13400-67-4
• FC66009

• Inchi： 1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h17-19,21-23,25H,6-16H2,1-5H3/t18-,19-,21-,22+,23+,25+,26+,27-/m1/s1
• InChI Key： GLGKHJIHOAQVPU-JCNPAGMSSA-N
• SMILES： O=C1C[C@H]2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]21)=O

Computed Properties

• Exact Mass: 400.334130642Da
• Monoisotopic Mass: 400.334130642Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 34.1Ų

5α-Cholestane-3,7-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives